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Compound of Interest

Compound Name: BCI (hydrochloride)

Cat. No.: B12052512

Get Quote

Application Note: Preparation and Handling of BCI Hydrochloride Stock Solutions

Abstract & Introduction
BCI Hydrochloride (CAS: 95130-23-7) is the hydrochloride salt form of (E)-2-benzylidene-3-

(cyclohexylamino)-2,3-dihydro-1H-inden-1-one.[1] It functions as a potent, allosteric inhibitor of

Dual Specificity Phosphatase 6 (DUSP6/MKP-3), a critical negative regulator of the ERK

signaling pathway.

While the free base (BCI) is available, the hydrochloride salt is frequently preferred in specific

formulations for its distinct physicochemical properties. However, a common source of

experimental error arises from using the molecular weight of the free base when calculating

molarity for the salt form, leading to under-dosing.

This guide provides a rigorous, standardized protocol for preparing BCI Hydrochloride stock

solutions in dimethyl sulfoxide (DMSO), ensuring maximum solubility, stability, and biological

reproducibility.
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Before preparation, verify the identity of your compound. The presence of the hydrochloride

counterion significantly alters the molecular weight compared to the free base.

Property Specification

Compound Name BCI Hydrochloride

CAS Number 95130-23-7 (HCl salt)

Molecular Formula C₂₂H₂₃NO[2] · HCl

Molecular Weight 353.89 g/mol (Do not use 317.42 g/mol )

Appearance Yellow to light yellow solid

Primary Solvent DMSO (Anhydrous)

Max Solubility (DMSO) ~15 mg/mL (approx. 42 mM)

Solubility (Water) Insoluble (Precipitates immediately)

Storage (Powder) -20°C (Desiccated, protected from light)

Critical Note: BCI Hydrochloride is hygroscopic. Moisture contamination in DMSO can

drastically reduce solubility and cause precipitation over time. Always use fresh, anhydrous

DMSO.

Materials & Equipment
Compound: BCI Hydrochloride (High purity >98%).[3][4][5]

Solvent: Dimethyl Sulfoxide (DMSO), anhydrous grade (≥99.9%), stored over molecular

sieves if possible.

Vials: Amber glass vials (borosilicate) with PTFE-lined caps. Avoid standard plastics for long-

term storage as DMSO can leach contaminants.
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Equipment: Analytical balance (0.01 mg readability), vortex mixer, mini-centrifuge.

Protocol: Stock Solution Preparation (10 mM
Standard)
This protocol describes the preparation of a 10 mM stock solution. This concentration is ideal

as it allows for 1:1000 dilutions to achieve typical working concentrations (1–10 µM) while

keeping final DMSO content ≤0.1%.

Step 1: Molar Calculations
To prepare 1 mL of a 10 mM solution:

[6]

Step 2: Weighing
Equilibrate the vial of BCI Hydrochloride powder to room temperature before opening to

prevent condensation.

Weigh approximately 3.54 mg of powder into a sterile amber glass vial.

Note: If you weigh slightly more or less (e.g., 3.60 mg), adjust the volume of DMSO in

Step 3.

Step 3: Dissolution
Calculate the exact volume of DMSO required for the measured mass:

Example: If you weighed exactly 3.60 mg:

Add the calculated volume of anhydrous DMSO to the vial.

Vortex vigorously for 30–60 seconds. The solution should turn clear yellow.

Inspect visually.[1] If particles remain, sonicate in a water bath for 2–5 minutes at room

temperature. Do not heat above 37°C.

Step 4: Aliquoting & Storage
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Centrifuge briefly to collect droplets.

Dispense into single-use aliquots (e.g., 50–100 µL) in amber microtubes.

Store at -80°C (Preferred) for up to 6 months or -20°C for up to 1 month.

Avoid Freeze-Thaw: Repeated cycles can induce crystal formation that may not

redissolve.
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Figure 1: Step-by-step workflow for the preparation of BCI Hydrochloride stock solution.

Biological Application & Mechanism
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BCI is an allosteric inhibitor.[7][8] Unlike ATP-competitive inhibitors, it binds to a specific pocket

on DUSP6, preventing the phosphatase from docking with its substrate, ERK (Extracellular

Signal-Regulated Kinase).

Usage in Cell Culture:

Dilution: Dilute the DMSO stock into culture media immediately prior to use.

Mixing: Vortex the media vigorously to prevent local high concentrations of DMSO which can

precipitate the compound.

Control: Always run a "Vehicle Control" (DMSO only) at the same final concentration (e.g.,

0.1%).

Mechanism of Action: Inhibiting DUSP6 prevents the dephosphorylation of p-ERK, sustaining

MAPK pathway activation. This is particularly relevant in DUSP6-amplified cancers or

developmental biology models (e.g., Zebrafish heart development).
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Figure 2: Mechanism of Action. BCI inhibits DUSP6, thereby maintaining p-ERK levels and

sustaining downstream signaling.
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Observation Probable Cause Solution

Precipitation upon thawing Moisture ingress or low temp.

Warm to 37°C for 2 mins and

vortex. If solids persist,

discard.

Precipitation in media
Concentration too high (>50

µM)

Dilute stepwise. Ensure DMSO

< 0.5%.

Loss of biological activity Hydrolysis or degradation

Check storage time. Discard

stocks older than 6 months

(-80°C).[3][5]

Unexpected toxicity DMSO toxicity

Ensure final DMSO

concentration is ≤0.1% for

sensitive cell lines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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